Cas no 105365-78-4 (4H-Cyclopentapyrimidin-4-one,1,2,3,5,6,7-hexahydro-7-methoxy-2-thioxo-)

• Product Name: 4H-Cyclopentapyrimidin-4-one,1,2,3,5,6,7-hexahydro-7-methoxy-2-thioxo-
• CAS No: 105365-78-4
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 4559860
• PubChem ID: 14231088
• Update Time: 2025-05-19

4H-Cyclopentapyrimidin-4-one,1,2,3,5,6,7-hexahydro-7-methoxy-2-thioxo- Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-2-thioxo-2,3,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4(5H)-one
• 4H-Cyclopentapyrimidin-4-one,1,2,3,5,6,7-hexahydro-7-methoxy-2-thioxo-

• Inchi： 1S/C8H10N2O2S/c1-12-5-3-2-4-6(5)9-8(13)10-7(4)11/h5H,2-3H2,1H3,(H2,9,10,11,13)
• InChI Key： CRWOGZRKAATLFN-UHFFFAOYSA-N
• SMILES： C1(=S)NC(=O)C2CCC(OC)C=2N1

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 82.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4H-Cyclopentapyrimidin-4-one,1,2,3,5,6,7-hexahydro-7-methoxy-2-thioxo-

Chemical Profile of 4H-Cyclopentapyrimidin-4-one,1,2,3,5,6,7-hexahydro-7-methoxy-2-thioxo (CAS No. 105365-78-4)

The compound 4H-Cyclopentapyrimidin-4-one,1,2,3,5,6,7-hexahydro-7-methoxy-2-thioxo, identified by its CAS number 105365-78-4, represents a structurally intriguing molecule with significant potential in the realm of pharmaceutical chemistry. This bicyclic scaffold combines a cyclopentane ring fused to a pyrimidine core, modified by various functional groups that contribute to its unique chemical and biological properties. The presence of a methoxy group at the 7-position and a thioxo (sulfone) moiety at the 2-position introduces both electronic and steric influences that make this compound a compelling candidate for further investigation.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The 4H-Cyclopentapyrimidin-4-one,1,2,3,5,6,7-hexahydro-7-methoxy-2-thioxo structure exemplifies how modifications within a predefined framework can yield molecules with tailored biological activities. The cyclopentane ring provides a rigid scaffold that can mimic natural product structures, while the pyrimidine core is a well-established pharmacophore in many therapeutic areas. The combination of these features has garnered interest from researchers exploring novel treatments for various diseases.

In particular, the thioxo group at the 2-position of the pyrimidine ring is a key feature that distinguishes this compound from its analogs. Thioxo compounds have been shown to exhibit diverse biological effects due to their ability to interact with biological targets in unique ways. For instance, they can act as electrophiles or participate in redox reactions, making them valuable in designing molecules with specific mechanisms of action. The methoxy group at the 7-position further modulates the electronic properties of the molecule, potentially influencing its binding affinity and metabolic stability.

The synthesis of 4H-Cyclopentapyrimidin-4-one,1,2,3,5,6,7-hexahydro-7-methoxy-2-thioxo involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the cyclopentane-pyrimidine core, followed by functional group interconversions to introduce the methoxy and thioxo moieties. The use of advanced catalytic methods and protecting group strategies ensures high yields and purity levels necessary for pharmaceutical applications. These synthetic routes not only demonstrate the compound's accessibility but also showcase the progress in modern organic synthesis techniques.

From a biological perspective,4H-Cyclopentapyrimidin-4-one, particularly its derivatives,has shown promise in preclinical studies as a potential therapeutic agent. Researchers have explored its activity against various biological targets, including enzymes and receptors implicated in diseases such as cancer and inflammatory disorders. The structural features of this compound allow it to engage with multiple binding sites on target proteins, modulating their activity and potentially leading to therapeutic effects. This multifaceted interaction profile makes it an attractive scaffold for drug development.

One area where this compound has drawn attention is in oncology research. Pyrimidine derivatives are frequently investigated for their antitumor properties,and modifications within this scaffold can lead to compounds with enhanced efficacy and reduced toxicity compared to existing therapies. The hexahydro substitution pattern on the cyclopentane ring contributes to improved solubility and bioavailability, which are critical factors for drug-like properties. Furthermore,the presence of both electron-withdrawing (thioxo) and electron-donating (methoxy) groups allows for fine-tuning of physicochemical properties essential for optimal pharmacokinetic profiles.

The role of computational chemistry has been instrumental in understanding the interactions between 4H-Cyclopentapyrimidin-4-one,1,2,3,5,6,7-hexahydro-7-methoxy-2-thioxoand its biological targets. Molecular modeling studies have provided insights into how structural modifications influence binding affinity and selectivity, guiding medicinal chemists in designing more effective derivatives. These computational approaches complement experimental efforts by predicting potential lead compounds before they are synthesized, saving time and resources in drug discovery pipelines.

Another promising application lies in neurodegenerative diseases research. The unique structural motif of this compound suggests potential interactions with neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that derivatives of this scaffold may modulate key enzymes associated with these pathologies, offering hope for new treatment strategies targeting neurodegeneration.

The chemical diversity inherent in heterocyclic compounds like 4H-Cyclopentapyrimidin-4-one,1,2,3,5,6,7-hexahydro-7-methoxy-2-thioxo, presents both opportunities and challenges for drug development. While structural complexity can enhance biological activity, it also complicates synthetic routes and increases concerns about metabolic stability. Balancing these factors requires careful consideration during lead optimization processes, ensuring that promising candidates retain their pharmacological integrity throughout development.

In conclusion,the compound CAS No 105365-78-4 represents an exciting example of how structural innovation can yield molecules with significant therapeutic potential. Its unique combination of functional groups makes it a versatile scaffold for further exploration; ongoing research continues to uncover new applications across multiple disease areas including oncology neurodegenerative disorders, and beyond . As our understanding deepens regarding its chemical biology，it is likely that more refined derivatives will emerge as candidates for clinical translation，offering hope for improved patient outcomes worldwide